Cas no 1019538-77-2 ((4-bromophenyl)methyl(cyclopropylmethyl)amine)

• Product Name: (4-bromophenyl)methyl(cyclopropylmethyl)amine
• CAS No: 1019538-77-2
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• CID: 5156313
• PubChem ID: 28430443
• Update Time: 2026-03-04

(4-bromophenyl)methyl(cyclopropylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-benzyl)-cyclopropylmethyl-amine
• (4-bromophenyl)methyl(cyclopropylmethyl)amine

• Inchi： 1S/C11H14BrN/c12-11-5-3-10(4-6-11)8-13-7-9-1-2-9/h3-6,9,13H,1-2,7-8H2
• InChI Key： ZHBQFZFOSYFYFM-UHFFFAOYSA-N
• SMILES： C1(CNCC2CC2)=CC=C(Br)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (4-bromophenyl)methyl(cyclopropylmethyl)amine

The Compound CAS No. 1019538-77-2: (4-Bromophenyl)methyl(cyclopropylmethyl)amine

(4-Bromophenyl)methyl(cyclopropylmethyl)amine is a complex organic compound with the CAS registry number 1019538-77-2. This compound belongs to the class of amines, specifically a secondary amine, and features a unique structure that combines a bromophenyl group, a cyclopropylmethyl group, and an amine functional group. The compound's structure is characterized by a central nitrogen atom bonded to two distinct organic groups: one being the 4-bromophenylmethyl group and the other the cyclopropylmethyl group. This combination makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of such structurally diverse compounds in drug discovery. The presence of the bromine atom in the 4-bromophenyl group introduces electronic effects that can influence the compound's reactivity and bioavailability. Additionally, the cyclopropyl ring is known for its unique strain energy, which can enhance the molecule's stability and reactivity under certain conditions. These features make (4-bromophenyl)methyl(cyclopropylmethyl)amine an interesting candidate for exploring novel chemical reactions and biological activities.

In terms of synthesis, this compound can be prepared through various routes, including nucleophilic substitution and coupling reactions. For instance, one approach involves the reaction of 4-bromophenylmethanamine with cyclopropylmethyl halides in the presence of a suitable base. The choice of reagents and reaction conditions plays a critical role in achieving high yields and purity. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and environmentally friendly.

The compound's properties are also influenced by its stereochemistry. The cyclopropyl ring can adopt different conformations, which may affect the molecule's overall geometry and interactions with biological targets. Researchers have explored the stereochemical outcomes of reactions involving this compound to better understand its behavior in different chemical environments.

In terms of applications, (4-bromophenyl)methyl(cyclopropylmethyl)amine has shown promise in medicinal chemistry as a potential lead compound for developing new drugs. Its structure allows for easy modification to introduce additional functional groups or alter existing ones, enabling researchers to fine-tune its pharmacokinetic properties. For example, recent studies have investigated its role as a building block for constructing bioactive molecules with potential anti-inflammatory or anticancer activities.

The compound's stability under various conditions is another area of interest. Studies have demonstrated that it exhibits moderate thermal stability but may undergo degradation under harsh acidic or basic conditions. Understanding these properties is crucial for determining its suitability in different industrial or laboratory settings.

From an environmental perspective, assessing the ecological impact of this compound is essential. Researchers have begun evaluating its biodegradability and toxicity to aquatic organisms. Initial findings suggest that it has low acute toxicity but may require further testing to fully understand its long-term effects on ecosystems.

In conclusion, CAS No. 1019538-77-2 represents a fascinating molecule with diverse structural features and potential applications across multiple disciplines. Ongoing research continues to uncover new insights into its chemical behavior, biological activity, and practical uses, underscoring its importance in contemporary chemical research.